Cas no 22248-65-3 (2-Oleoyl-sn-glycero-3-phosphocholine)

• Product Name: 2-Oleoyl-sn-glycero-3-phosphocholine
• CAS No: 22248-65-3
• MF: C₂₆H₅₂NO₇P
• MW: 521.667349815369
• CID: 1061547
• PubChem ID: 24779494
• Update Time: 2025-06-23

2-Oleoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 2-Oleoyl-sn-glycero-3-phosphocholine
• [(2R)-3-hydroxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 2-Oleoyl-sn-glycero-
• 2-18:1(omega-9) LPC
• CHEBI:76071
• 2-(9Z-octadecenoyl)-sn-glycero-3-phosphocholine
• LPC(0:0/18:1)
• Olein, 2-mono-, 1-(dihydrogen phosphate), monoester with choline hydroxide, inner salt, D-
• DB-251628
• PC(0:0/18:1(9Z))
• PC(0:0/18:1)
• 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium, 4-hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, [R-(Z)]-
• Choline, hydroxide, dihydrogen phosphate, inner salt, 1-ester with 2-monoolein, D-
• LMGP01050082
• DTXSID00647292
• (2R)-3-Hydroxy-2-{[(9Z)-octadec-9-enoyl]oxy}propyl 2-(trimethylazaniumyl)ethyl phosphate
• (2R)-3-hydroxy-2-[(9Z)-octadec-9-enoyloxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• SCHEMBL5053766
• (R,Z)-3-Hydroxy-2-(oleoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• LysoPC(0:0/18:1(9Z))
• 22248-65-3
• (R,Z)-3-Hydroxy-2-(oleoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• 2-Oleoyl-sn-glycero-3-phosphorylcholine; (7R,17Z)-4-Hydroxy-7-(hydroxymethyl)-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphahexacos-17-en-1-aminium 4-Oxide;
• Q27145724

• Inchi： 1S/C26H52NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26(29)34-25(23-28)24-33-35(30,31)32-22-21-27(2,3)4/h12-13,25,28H,5-11,14-24H2,1-4H3/b13-12-/t25-/m1/s1
• InChI Key： SULIDBRAXVDKBU-PTGWMXDISA-N
• SMILES： P(=O)([O-])(OC[C@@H](CO)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 521.34814000g/mol
• Monoisotopic Mass: 521.34814000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 25
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Lysophosphatidylcholines

Additional information on 2-Oleoyl-sn-glycero-3-phosphocholine

Comprehensive Overview of 2-Oleoyl-sn-glycero-3-phosphocholine (CAS No. 22248-65-3): Structure, Functions, and Applications

2-Oleoyl-sn-glycero-3-phosphocholine, with the CAS number 22248-65-3, is a biologically significant phospholipid that plays a crucial role in cellular membranes and signaling pathways. This compound, often abbreviated as 18:1 PC or LOPC, belongs to the glycerophosphocholine family and is characterized by its oleoyl fatty acid chain at the sn-2 position. Its unique structure enables it to participate in lipid metabolism, membrane fluidity regulation, and even therapeutic applications, making it a focal point in biochemical and pharmaceutical research.

The molecular structure of 2-Oleoyl-sn-glycero-3-phosphocholine consists of a glycerol backbone esterified with oleic acid (a monounsaturated omega-9 fatty acid) at the sn-2 position and a phosphocholine head group at the sn-3 position. This configuration grants it amphiphilic properties, allowing it to form lipid bilayers—a fundamental feature in liposome formulations and drug delivery systems. Researchers increasingly explore its potential in nanomedicine, particularly for targeted cancer therapies and vaccine adjuvants, aligning with the growing interest in precision medicine and lipid-based therapeutics.

In recent years, the demand for high-purity phospholipids like 2-Oleoyl-sn-glycero-3-phosphocholine has surged due to advancements in biopharmaceuticals and nutraceuticals. Its role in modulating cell membrane integrity and inflammatory responses has sparked investigations into its use for treating metabolic disorders, such as diabetes and atherosclerosis. Additionally, its compatibility with lipid nanoparticles (LNPs) has made it a candidate for mRNA vaccine formulations—a hot topic since the COVID-19 pandemic.

From an industrial perspective, CAS 22248-65-3 is synthesized through enzymatic or chemical methods to ensure optimal purity for research and commercial applications. Quality control measures, including HPLC and mass spectrometry, are critical to verify its structural integrity, especially for GMP-grade production. The compound’s stability under varying pH and temperature conditions also makes it suitable for cosmetic formulations, where it acts as an emulsifier or skin barrier enhancer.

Beyond its biochemical significance, 2-Oleoyl-sn-glycero-3-phosphocholine is frequently searched in the context of lipidomics and personalized healthcare. Common queries include its solubility (soluble in chloroform/methanol mixtures), storage conditions (-20°C under inert gas), and synonyms (e.g., 1-Oleoyl-2-hydroxy-sn-glycero-3-phosphocholine). These details reflect the compound’s versatility and the need for accurate technical data in both academic and industrial settings.

In summary, 2-Oleoyl-sn-glycero-3-phosphocholine (22248-65-3) bridges fundamental science and cutting-edge applications. Its relevance in drug delivery, disease research, and biotechnology ensures its continued prominence in scientific literature and product development. As lipid-based solutions gain traction, this phospholipid remains a key player in shaping future innovations.